Cas no 1274892-03-3 (2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine)

2-{[(Pentafluoroethyl)sulfanyl]methyl}pyrrolidine is a fluorinated pyrrolidine derivative characterized by the presence of a pentafluoroethylthio (-SC₂F₅) functional group. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties imparted by the highly fluorinated moiety. The pentafluoroethylthio group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. Additionally, the pyrrolidine scaffold provides a rigid framework for structural modifications. The compound’s reactivity and potential as a building block for fluorinated analogs underscore its utility in synthetic and pharmaceutical applications. Proper handling is advised due to its potential sensitivity.
2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine structure
1274892-03-3 structure
Product Name:2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine
CAS No:1274892-03-3
MF:C7H10F5NS
MW:235.218018054962
MDL:MFCD23381964
CID:1221650
PubChem ID:73012479
Update Time:2025-06-08

2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine
    • AKOS017344089
    • Pyrrolidine, 2-[[(1,1,2,2,2-pentafluoroethyl)thio]methyl]
    • DTXSID801023269
    • 2-[(pentafluoroethylthio)methyl]pyrrolidine
    • MFCD23381964
    • 2-[(Pentafluoroethylthio)methyl]pyrrolidine, 98%
    • 2-(1,1,2,2,2-pentafluoroethylsulfanylmethyl)pyrrolidine
    • 1274892-03-3
    • MDL: MFCD23381964
    • Inchi: 1S/C7H10F5NS/c8-6(9,10)7(11,12)14-4-5-2-1-3-13-5/h5,13H,1-4H2
    • InChI Key: AHLWNWSMOWSOBU-UHFFFAOYSA-N
    • SMILES: S(C(C(F)(F)F)(F)F)CC1CCCN1

Computed Properties

  • Exact Mass: 235.04541131g/mol
  • Monoisotopic Mass: 235.04541131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB254952-1 g
2-[(Pentafluoroethylthio)methyl]pyrrolidine, 98%; .
1274892-03-3 98%
1g
€699.00 2023-04-27
abcr
AB254952-1g
2-[(Pentafluoroethylthio)methyl]pyrrolidine, 98%; .
1274892-03-3 98%
1g
€699.00 2025-03-19

Additional information on 2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine

Comprehensive Overview of 2-{[(Pentafluoroethyl)Sulfanyl]Methyl}Pyrrolidine (CAS No. 1274892-03-3)

2-{[(Pentafluoroethyl)sulfanyl]methyl}pyrrolidine (CAS No. 1274892-03-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrrolidine ring substituted with a pentafluoroethylsulfanyl group, which enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds like 2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine has surged, driven by their utility in medicinal chemistry and crop protection. The compound’s pentafluoroethyl moiety is a key contributor to its chemical reactivity, making it a valuable intermediate for designing enzyme inhibitors and receptor modulators. Its sulfur-containing functional group also offers opportunities for click chemistry applications, aligning with trends in high-throughput screening and bioconjugation techniques.

From an industrial perspective, CAS No. 1274892-03-3 is often explored for its potential in advanced materials, such as liquid crystals and polymeric coatings. The compound’s fluorine-rich structure imparts thermal and chemical resistance, which is critical for electronics and aerospace applications. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis methods, addressing growing concerns about environmental impact.

One of the most frequently asked questions about 2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine revolves around its synthetic routes and scalability. Recent publications highlight optimized protocols using catalysis and microwave-assisted reactions, which improve yield and reduce waste. Another hot topic is its potential in central nervous system (CNS) drug development, where its blood-brain barrier permeability is under investigation. These discussions are prevalent in academic forums and patent literature, reflecting the compound’s multidisciplinary relevance.

In summary, 2-{[(pentafluoroethyl)sulfanyl]methyl}pyrrolidine (CAS No. 1274892-03-3) represents a versatile tool for researchers tackling challenges in drug design, material engineering, and sustainable chemistry. Its structural uniqueness and functional adaptability ensure its continued prominence in scientific innovation. As industries prioritize efficiency and eco-friendliness, this compound is poised to play a pivotal role in next-generation technologies.

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